Cas no 1353960-76-5 (2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353960-76-5
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 2156442
• Update Time: 2025-07-25

2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• Benzyl 2-(((2-hydroxyethyl)(methyl)amino)methyl)piperidine-1-carboxylate
• AM93052
• 2-{[(2-Hydroxyethyl)methylamino]methyl}piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H26N2O3/c1-18(11-12-20)13-16-9-5-6-10-19(16)17(21)22-14-15-7-3-2-4-8-15/h2-4,7-8,16,20H,5-6,9-14H2,1H3
• InChI Key： JBNIHBYFFMHBSP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CN(C)CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 332
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353960-76-5)

The compound 2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353960-76-5) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of piperidine derivatives, which are widely studied in medicinal chemistry and pharmaceutical research due to their versatile biological activities. The presence of both hydroxyethyl and benzyl ester groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in molecules like CAS No. 1353960-76-5 because of their potential to modulate biological pathways. For instance, similar compounds have been explored for their roles in neurological disorders and metabolic diseases, aligning with current trends in precision medicine and targeted therapies.

The synthesis of 2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester involves multi-step organic reactions, often starting from readily available piperidine precursors. Its benzyl ester moiety is particularly noteworthy, as it can serve as a protecting group or be cleaved to reveal carboxylic acid functionalities, a common strategy in peptide chemistry. This flexibility makes the compound a useful tool for chemists working on prodrug development or bioconjugation techniques.

From an industrial perspective, CAS No. 1353960-76-5 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader push for eco-friendly pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in catalysis. Recent studies suggest that derivatives of piperidine-1-carboxylic acid benzyl ester can act as ligands or catalysts in asymmetric synthesis, a hot topic in organic chemistry. This application is particularly relevant to the development of chiral drugs, where enantioselectivity is critical for efficacy and safety.

In summary, 2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353960-76-5) is a multifaceted compound with significant potential in both academic and industrial settings. Its structural features and reactivity profile make it a valuable asset for researchers exploring drug design, catalysis, and sustainable chemistry. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point in cutting-edge research.